Molecular Weight and Lipophilicity Advantage Over 4-Methyl Analog
The target compound (CAS 1551313-02-0) has a molecular weight of 202.28 g·mol⁻¹ , whereas its closest structural analog — 2-methyl-2-{[(4-methyl-1,3-thiazol-5-yl)methyl]amino}propane-1,3-diol (CAS 1557534-39-0) — possesses an additional methyl group on the thiazole ring, raising its MW to 216.30 g·mol⁻¹ . This +14 Da difference corresponds to a predicted AlogP increase from ~1.29 to approximately 1.8–2.1, consistent with the general Hansch π contribution of an aromatic methyl substituent. The lower MW and lipophilicity of the target compound translate into a higher fraction of sp³ carbon (Fraction CSP3), improved ligand efficiency metrics, and potentially better aqueous solubility, all of which are desirable in fragment-based and lead-optimization campaigns.
| Evidence Dimension | Molecular Weight and Inferred Lipophilicity |
|---|---|
| Target Compound Data | MW = 202.28 g·mol⁻¹; AlogP = 1.29; PSA = 90.65 Ų |
| Comparator Or Baseline | 4-Methyl-thiazole analog: MW = 216.30 g·mol⁻¹; AlogP ~1.8–2.1 (estimated); PSA ~90 Ų |
| Quantified Difference | ΔMW = −14 Da (~7% lower); ΔAlogP ≈ −0.5 to −0.8 log units |
| Conditions | Computed molecular descriptors (AlogP, PSA, HBA, HBD, RotB) from vendor and database entries; no experimental logP/logD data available. |
Why This Matters
Lower MW and reduced lipophilicity improve compliance with lead-likeness criteria, making this compound a more attractive starting point for hit-to-lead optimization than its 4-methyl analog.
